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Compound of Interest

Compound Name: STIBNITE

Cat. No.: B1171622

For Immediate Implementation: This document outlines critical safety and logistical information
for laboratory personnel handling stibnite (antimony trisulfide, Sb2Ss). Adherence to these
procedures is mandatory to mitigate health risks associated with antimony exposure.

Stibnite, the primary ore of antimony, presents potential health hazards if mishandled. While
generally insoluble, the dust can cause irritation to the eyes, skin, and respiratory tract.[1][2]
Ingestion may lead to gastrointestinal issues, with symptoms similar to arsenic poisoning.[1][3]
Long-term inhalation of antimony compounds can lead to more severe conditions, including
pneumoconiosis and cardiovascular effects.[4] Therefore, stringent safety measures are
paramount.

Hazard Assessment and Exposure Limits

A thorough risk assessment must be conducted before any new experimental protocol involving
stibnite. Key considerations include the potential for dust generation, the quantities being
used, and the duration of exposure.
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Parameter Value Issuing Organization
CAS Number 1345-04-6 N/A
Chemical Formula Sh2Ss N/A
Appearance Gr.ey s.,olid, can be black due to e
oxidation
OSHA PEL (as Antimony) 0.5 mg/m3 TWA OSHA
ACGIH TLV (as Antimony) 0.5 mg/m3 TWA ACGIH
NIOSH REL (as Antimony) 0.5 mg/m3 TWA NIOSH

TWA: Time-Weighted Average over an 8-hour workday.

Personal Protective Equipment (PPE) Selection and

Use

The selection of appropriate PPE is the first line of defense against stibnite exposure. The

following table details the minimum required PPE for handling stibnite powder and crystalline

forms.
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] Specifications and Best
Body Part Required PPE .
Practices

An N95 dust mask is the
minimum requirement for
handling small quantities in a
well-ventilated area. For tasks

Respiratory NIOSH-approved respirator with a higher potential for dust
generation, a half-face or full-
face respirator with P100

cartridges is recommended.[5]

[6]

Nitrile or latex gloves should
be worn to prevent skin
contact.[5][6] For handling
Hand Chemical-resistant gloves larger quantities or during
prolonged procedures,
heavier-duty gloves may be

necessary.

Safety glasses are mandatory
to protect against airborne
articles.[5][6] Goggles provide
Safety glasses with side P ] [Slie] Goggles p
Eye ) a tighter seal and are
shields or goggles ]
recommended when there is a
significant risk of dust

generation.[6]

A lab coat should be worn to
protect clothing from
) contamination.[5] An apron
Laboratory coat or chemical- , N
Body ] provides an additional layer of
resistant apron _ _
protection. All protective
clothing should be removed

before leaving the laboratory.

Foot Closed-toe shoes Closed-toe shoes are a
standard requirement in all

laboratory settings to protect
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against spills and falling

objects.

Operational Plan for Handling Stibnite

1.

Engineering Controls:

Ventilation: All handling of stibnite powder that may generate dust must be conducted in a
certified chemical fume hood to minimize inhalation exposure.[1]

Eyewash and Safety Shower: An eyewash station and safety shower must be readily
accessible in the immediate work area.[1]

. Safe Handling Practices:

Minimize the creation of dust.[1]
Avoid contact with skin, eyes, and clothing.[1]
Do not eat, drink, or smoke in areas where stibnite is handled.[7]

Wash hands thoroughly with soap and water after handling stibnite, before breaks, and at
the end of the workday.[1][5]

. Spill Response:

Small Spills: Carefully sweep or vacuum up the spilled material using a vacuum equipped
with a HEPA filter and place it in a sealed, labeled container for disposal.[7][8] Avoid dry
sweeping which can generate airborne dust.[9]

Large Spills: Evacuate the area and prevent entry.[9] If safe to do so, wet the material to
prevent dust from becoming airborne.[7] Contact the institution's environmental health and
safety (EHS) department for assistance with cleanup and disposal.

Disposal Plan for Stibnite and Contaminated
Materials
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All stibnite waste and materials contaminated with stibnite are considered hazardous waste.
1. Waste Collection:

o Collect all stibnite waste, including contaminated PPE (gloves, masks, etc.), in a
designated, sealed, and clearly labeled hazardous waste container.[7]

2. PPE Removal and Disposal:

e Remove PPE in a manner that avoids contaminating yourself and the surrounding area. The
front of masks and the outside of gloves should be considered contaminated.

» Dispose of all single-use PPE in the designated hazardous waste container.[10] Reusable
PPE must be decontaminated according to established laboratory procedures.

3. Final Disposal:

 All stibnite waste must be disposed of through the institution's EHS department in
accordance with local, state, and federal regulations.[7][9] Do not dispose of stibnite in the
regular trash or down the drain.[7]

Workflow for Safe Handling of Stibnite
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Caption: Workflow for the safe handling of stibnite in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety Protocols for Handling Stibnite in
Research Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171622#personal-protective-equipment-for-
handling-stibnite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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